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Compound of Interest

Compound Name: Kliostom

Cat. No.: B051863

Initial Note: The user's original request concerned a product named "Kliostom." However,
research indicates that "Kliostom" was a brand name for a topical ointment intended for oral
gum inflammation and has been discontinued. There is no scientific evidence to suggest it
possesses anti-parasitic properties. Therefore, this guide will focus on a widely-used, broad-
spectrum anti-parasitic agent, lvermectin, to fulfill the user's core request for a comparative
study of an anti-parasitic drug.

This guide provides a comprehensive comparison of lvermectin's efficacy against a range of
parasite species, supported by experimental data. It is intended for researchers, scientists, and
drug development professionals.

Ivermectin: A Broad-Spectrum Anti-Parasitic Agent

Ivermectin is a derivative of avermectin, a class of macrocyclic lactones, and has been a
cornerstone in the treatment of various parasitic infections in both human and veterinary
medicine for decades.[1] Its broad-spectrum activity extends to nematodes (roundworms),
arthropods (insects and arachnids), and some trematodes (flukes).[2][3]

Mechanism of Action

Ivermectin's primary mode of action involves its high affinity and selective binding to glutamate-
gated chloride ion channels present in the nerve and muscle cells of invertebrates.[2][4] This
binding leads to an increased permeability of the cell membrane to chloride ions, resulting in
hyperpolarization of the nerve or muscle cell.[4][5] This, in turn, causes paralysis and ultimately
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the death of the parasite.[2][3] Mammals are largely unaffected because they either lack these
specific channels or the channels are located within the central nervous system, protected by
the blood-brain barrier which Ivermectin does not readily cross.[4]

Signaling Pathway of Ivermectin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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